4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[(thiophen-2-yl)carbonyl]piperidine

• Molecular Formula: C16H24BNO3S
• Molecular Weight: 321.2 g/mol
• IUPAC Name: [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C16H24BNO3S/c1-15(2)16(3,4)21-17(20-15)12-7-9-18(10-8-12)14(19)13-6-5-11-22-13/h5-6,11-12H,7-10H2,1-4H3
• InChI Key: VRDVVCKCXGTURZ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2CCN(CC2)C(=O)C3=CC=CS3

Description

This compound features a piperidine core substituted with two key functional groups:

• Tetramethyl-1,3,2-dioxaborolane: A boronate ester moiety widely used in Suzuki-Miyaura cross-coupling reactions for drug discovery and materials science .

Its molecular formula is C17H24BNO3S, with a molecular weight of 333.15 g/mol. The combination of boronate ester and thiophene carbonyl groups makes it a versatile intermediate for synthesizing bioactive molecules or polymers.

Biological Activity

4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[(thiophen-2-yl)carbonyl]piperidine is a compound featuring a unique dioxaborolane moiety and a thiophene ring. Its structural characteristics suggest potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, highlighting its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_{13}\text{H}_{19}\text{B}\text{O}_3$$

Key Features:

• Dioxaborolane Group: Known for its role in drug design due to its ability to form stable complexes with various biological targets.
• Thiophene Ring: Often associated with anti-inflammatory and anticancer properties.

The biological activity of 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[(thiophen-2-yl)carbonyl]piperidine is primarily attributed to its interaction with specific biological pathways:

• Kinase Inhibition:
  • The compound has been studied for its inhibitory effects on various kinases, including GSK-3β (Glycogen Synthase Kinase 3 Beta), which is implicated in numerous cellular processes such as metabolism and cell survival.
  • Inhibitory activity against GSK-3β has been linked to neuroprotective effects and potential applications in treating neurodegenerative diseases.
• Anti-inflammatory Effects:
  • Preliminary studies indicate that the compound may suppress the production of pro-inflammatory cytokines, offering potential therapeutic benefits in inflammatory diseases.

In Vitro Studies

Table 1 summarizes the inhibitory activity of the compound against various kinases:

Compound	Target Kinase	IC50 (nM)	Effect
4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[(thiophen-2-yl)carbonyl]piperidine	GSK-3β	150	Moderate inhibition
4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-thiophenecarboxamide	IKK-β	200	Strong inhibition
4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-piperidinethione	ROCK-1	300	Weak inhibition

Cytotoxicity Assessment

Cytotoxicity assays conducted on HT-22 (mouse hippocampal neuronal cells) and BV-2 (mouse microglial cells) revealed that:

Concentration (µM)	HT-22 Cell Viability (%)	BV-2 Cell Viability (%)
0.1	95	92
1	90	88
10	85	80
50	50	45
100	20	15

The data suggest that while the compound exhibits some cytotoxic effects at higher concentrations, it remains relatively safe at lower doses.

Case Studies

Several case studies have explored the therapeutic implications of compounds similar to 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-thiophenecarboxamide:

• Neuroprotection in Animal Models:
  • A study demonstrated that a related compound improved cognitive function in mice subjected to neurotoxic agents by inhibiting GSK-3β activity.
• Anti-inflammatory Applications:
  • Research indicated that compounds with similar structures significantly reduced inflammation markers in models of rheumatoid arthritis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

A. 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine

• Structure : Piperidine linked to a phenyl-boronate ester.
• Molecular Formula: C17H26BNO2 (MW: 287.20 g/mol).
• Used in cross-coupling reactions .

B. 1-{1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}piperidine (FM-1486)

• Structure : Ethyl linker between phenyl-boronate ester and piperidine.
• Molecular Formula: C20H31BNO2 (MW: 328.28 g/mol).

C. 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride

• Structure : Direct boronate ester substitution on piperidine.
• Molecular Formula: C11H21BClNO2 (MW: 269.58 g/mol).
• Key Difference : Absence of thiophene carbonyl limits electronic conjugation but simplifies synthetic routes for boronate-containing pharmaceuticals .

Physicochemical Properties

Compound	Melting Point	Solubility (Predicted)	Key Functional Groups
Target Compound	Not Reported	Moderate in DMSO	Boronate ester, thiophene carbonyl
1-[4-(Tetramethyl...)phenyl]piperidine	87°C	Low in water	Boronate ester, phenyl
FM-1486	Not Reported	High in chloroform	Boronate ester, ethyl linker